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Compound of Interest

Compound Name: CTX-0294885 hydrochloride

Cat. No.: B1150419

Essential Safety and Handling Guide for CTX-
0294885 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of CTX-0294885 hydrochloride, a potent, broad-spectrum kinase inhibitor. Given the absence
of a publicly available, detailed Safety Data Sheet (SDS) for this specific compound, the
following guidance is based on best practices for handling potent, research-grade kinase
inhibitors and chemical hydrochloride salts. It is imperative to treat this compound as potentially
hazardous and to exercise extreme caution in all handling and disposal procedures.

Immediate Safety and Personal Protective
Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when working
with CTX-0294885 hydrochloride to minimize exposure risk. The required level of PPE varies
depending on the specific laboratory activity.
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Laboratory Activity

Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

- Respirator: NIOSH-approved N95 or higher-
rated respirator. - Gloves: Double-gloving with
nitrile gloves. - Eye Protection: Chemical splash
goggles. - Lab Coat: Disposable or dedicated
lab coat. - Ventilation: Certified chemical fume

hood or powder containment hood.

Solution Preparation and Handling

- Gloves: Double-gloving with nitrile gloves. -
Eye Protection: Chemical splash goggles. - Lab
Coat: Standard laboratory coat. - Ventilation:

Chemical fume hood.

In Vitro and Cell-Based Assays

- Gloves: Nitrile gloves. - Eye Protection: Safety
glasses with side shields. - Lab Coat: Standard
laboratory coat. - Containment: Class Il

biological safety cabinet for cell culture work.

Waste Disposal

- Gloves: Heavy-duty nitrile or butyl rubber
gloves. - Eye Protection: Chemical splash

goggles. - Lab Coat: Standard laboratory coat.

Quantitative Data Summary

Due to the lack of a specific Safety Data Sheet, a comprehensive table of quantitative data for
CTX-0294885 hydrochloride cannot be provided. The following table includes available

information and general data for similar chemical classes as a reference.
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Property

Value

Source/Comment

CAS Number

2319590-02-6

MedChemExpress

Molecular Formula

C22H24CIN7O - xHCI

Based on free base

Molecular Weight 437.93 g/mol (free base) Cayman Chemical[1]
Appearance Solid powder General knowledge

- ) MedChemExpress, Selleck
Solubility Soluble in DMSO

Chemicals

Occupational Exposure Limit
(OEL)

Not established

As a precaution, handle as a
potent compound with a low
OEL.

NFPA 704 Rating

Not available

Assume moderate health

hazard.

Operational and Disposal Plans

A clear and structured operational plan is essential for the safe management of CTX-0294885

hydrochloride from receipt to disposal.

Step-by-Step Handling Protocol

» Receiving and Storage:

o Upon receipt, visually inspect the container for any damage or leaks.

o Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials. Recommended storage is at -20°C for long-term stability.

o The container should be clearly labeled with the compound name, CAS number, and

hazard warnings.

o Preparation of Stock Solutions:

o All handling of the solid compound must be performed in a certified chemical fume hood.
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[e]

Wear the appropriate PPE as detailed in the table above.

o

Use a dedicated, calibrated balance for weighing.

[¢]

Slowly add the solvent (e.g., DMSO) to the solid to avoid generating dust.

[¢]

Ensure the solution is fully dissolved before use.

o Experimental Use:

o Conduct all experiments involving CTX-0294885 hydrochloride in a designated and
clearly marked area.

o Use dedicated labware and equipment where possible. If not feasible, thoroughly
decontaminate all equipment after use.

o Avoid skin and eye contact. In case of accidental contact, follow the first aid measures
outlined below.

o Wash hands thoroughly with soap and water after handling the compound, even when
gloves have been worn.

Disposal Plan

Proper disposal of CTX-0294885 hydrochloride and associated waste is critical to prevent
environmental contamination and ensure laboratory safety.

o Waste Segregation:

o All materials that have come into contact with the compound (e.g., pipette tips, gloves,
empty vials, contaminated labware) must be collected as hazardous chemical waste.

o Use a designated, leak-proof, and clearly labeled hazardous waste container.
o Decontamination of Labware:

o Reusable glassware and equipment should be decontaminated by rinsing with an
appropriate solvent, followed by a thorough wash with detergent and water. The initial
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solvent rinse should be collected as hazardous waste.

e Disposal of Unused Compound and Solutions:
o Unused solid compound and solutions must be disposed of as hazardous chemical waste.

o For hydrochloride salts, neutralization with a weak base (e.g., sodium bicarbonate) may be
a viable pre-treatment step, but this should only be performed by trained personnel and in
accordance with institutional and local regulations.

o Never dispose of untreated CTX-0294885 hydrochloride down the drain.

o Follow all institutional, local, and national regulations for hazardous waste disposal.
First Aid Measures
In the event of exposure, immediate action is crucial.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

» Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing and shoes. Seek medical attention if irritation persists.

 Inhalation: Move the exposed individual to fresh air. If not breathing, give artificial respiration.
If breathing is difficult, give oxygen. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Wash out mouth with water, provided the person is
conscious. Seek immediate medical attention.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of CTX-0294885
hydrochloride.
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Caption: Workflow for the safe handling of CTX-0294885 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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